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Compound of Interest

Compound Name: 2-Heptynal

Cat. No.: B160191

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the available physicochemical data for 2-Heptynal,
with a focus on its boiling and melting points. Due to the limited availability of experimentally
determined values for 2-Heptynal in public literature, this document also furnishes
comprehensive, standard experimental protocols for the determination of these critical physical
properties.

Physicochemical Data for 2-Heptynal

A thorough review of scientific databases indicates that experimentally determined boiling and
melting points for 2-Heptynal are not readily available in the cited literature. The PubChem
entry for 2-Heptynal (CID 549253) lists computed properties but does not contain experimental
data for its boiling or melting point[1].

For reference, the properties of the structurally related compound, 2-heptanol, are well-
documented.

Table 1: Physicochemical Data for 2-Heptanol
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Property Value Source
Boiling Point 158-162 °C [21[3114]
Melting Point -30.15 °C [31[5]
Density 0.817 g/mL at 25 °C [3]
Molecular Formula C7H160 [21[41[5]
Molecular Weight 116.20 g/mol [2]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for the determination of
boiling and melting points, which can be applied to compounds such as 2-Heptynal.

Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining boiling and melting points.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] A common and effective method for determining the boiling point of a small liquid

sample is the capillary method.[7]

Apparatus and Materials:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b160191?utm_src=pdf-body-img
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Thiele tube or similar heating bath apparatus[8]

Thermometer

Small test tube

Capillary tube (sealed at one end)[8]

Liquid sample (e.g., 2-Heptynal)

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamps

Procedure:

Sample Preparation: Place a small amount of the liquid sample into the test tube.

Capillary Insertion: Insert the capillary tube into the test tube with the open end submerged in
the liquid and the sealed end protruding above the liquid surface.[8]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

Heating: Immerse the assembly in the heating bath (Thiele tube with mineral oil).[8]

Observation: Heat the apparatus gently. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.[7]

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
emerges from the capillary tube.[7]

Recording Temperature: Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the bubbling ceases and the liquid begins to
enter the capillary tube.[8] Record this temperature.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state.[9] It is a crucial indicator of a compound's purity, with pure substances typically exhibiting
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a sharp melting range.[10]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns) or Thiele tube setup[11]

Capillary tubes (sealed at one end)[12]

Solid sample (finely powdered)

Thermometer

Heating bath (if using Thiele tube)
Procedure:
o Sample Preparation: Ensure the solid sample is dry and finely powdered.

e Capillary Packing: Pack a small amount of the powdered sample into the open end of a
capillary tube, tapping gently to ensure the solid is compacted at the sealed end.[11][12]

e Apparatus Setup:

o Melting Point Apparatus: Place the packed capillary tube into the designated slot in the
apparatus.[11]

o Thiele Tube: Attach the capillary tube to a thermometer and immerse it in the heating oil
within the Thiele tube.[10]

e Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
performed to determine an approximate melting range. Subsequently, a new sample should
be heated slowly (1-2 °C per minute) as the temperature approaches the approximate
melting point.

e Observation and Recording: Observe the sample through the magnifying lens of the
apparatus. Record the temperature at which the first signs of melting are observed and the
temperature at which the entire sample has liquefied. This range is the melting point of the
substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b160191?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptynal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB3313259_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://en.wikipedia.org/wiki/2-Heptanol
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/product/b160191#2-heptynal-boiling-point-and-melting-point
https://www.benchchem.com/product/b160191#2-heptynal-boiling-point-and-melting-point
https://www.benchchem.com/product/b160191#2-heptynal-boiling-point-and-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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